Cas no 95769-37-2 (1,5-Pentanediol monotosylate)

• Product Name: 1,5-Pentanediol monotosylate
• CAS No: 95769-37-2
• MF: C₁₂H₁₈O₄S
• MW: 258.333922863007
• CID: 751676
• Update Time: 2025-09-28

1,5-Pentanediol monotosylate Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediol, mono(4-methylbenzenesulfonate)
• 5-hydroxypentyl 4-methylbenzenesulfonate
• 5-(Tosyloxy)-1-pentanol
• 1,5-Pentanediol, 1-(4-methylbenzenesulfonate)
• 1,5-pentanediol monotosylate
• DDTVUXJUYZCSQN-UHFFFAOYSA-N
• 5-hydroxypentyl p-toluenesulfonate
• 1,5-Pentanediol monotosylate

• Inchi： 1S/C12H18O4S/c1-11-5-7-12(8-6-11)17(14,15)16-10-4-2-3-9-13/h5-8,13H,2-4,9-10H2,1H3
• InChI Key： DDTVUXJUYZCSQN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 286
• XLogP3: 1.8
• Topological Polar Surface Area: 72